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Compound of Interest

Compound Name: TRFS-red

Cat. No.: B8210230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of TRFS-red, a red-emissive fluorescent

probe designed for the detection of thioredoxin reductase (TrxR). TRFS-red offers enhanced

sensitivity and a faster response time compared to its predecessor, TRFS-green, making it a

valuable tool for studying cellular redox signaling pathways implicated in various diseases,

including cancer.

Chemical Structure and Properties
TRFS-red is a synthetic molecule built upon the scaffold of TRFS-green, incorporating a Nile

blue fluorophore. This structural modification results in a significant red shift in its fluorescence

emission, which is advantageous for biological imaging due to reduced autofluorescence from

cellular components. The core structure features a 1,2-dithiolane moiety that acts as a

recognition site for thioredoxin reductase.

The molecular formula for TRFS-red is C28H28ClN3O11S2.[1] Its "off-on" fluorescence

mechanism is triggered by the enzymatic activity of TrxR. In its native state, the fluorescence of

the Nile blue core is quenched. Upon reduction of the disulfide bond in the 1,2-dithiolane ring

by TrxR, a subsequent intramolecular cyclization occurs, leading to the release of the highly

fluorescent Nile blue derivative.[2][3] This process results in a significant increase in

fluorescence intensity, enabling the detection and quantification of TrxR activity.
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Property Value Reference

Molecular Formula C28H28ClN3O11S2 [1]

Excitation Wavelength (λex) 615 nm [2]

Emission Wavelength (λem) 660 nm

Fluorescence Increase ~90-fold

Response Time ~1.5 - 2 hours

Selectivity (TrxR vs. GSH) 12.8-fold

Synthesis of TRFS-red
While the precise, step-by-step synthesis protocol for TRFS-red is detailed in the primary

literature, the general strategy involves the conjugation of a Nile blue derivative to a 1,2-

dithiolane-containing scaffold. This is typically achieved through standard organic synthesis

techniques. A generalized synthetic scheme is presented below.
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Generalized Synthesis of TRFS-red
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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